Cas no 1207038-92-3 (1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide)

• Product Name: 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide
• CAS No: 1207038-92-3
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 5871460
• PubChem ID: 45501810
• Update Time: 2025-10-30

1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]pyrazole-3-carboxamide
• 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide
• 1207038-92-3
• F5086-1741
• 1,4-dimethyl-N-(4-(4-propoxyphenyl)thiazol-2-yl)-1H-pyrazole-5-carboxamide
• VU0634164-1
• AKOS024496129

• Inchi： 1S/C18H20N4O2S/c1-4-9-24-14-7-5-13(6-8-14)15-11-25-18(20-15)21-17(23)16-12(2)10-19-22(16)3/h5-8,10-11H,4,9H2,1-3H3,(H,20,21,23)
• InChI Key： SNEOWZCGNGRGES-UHFFFAOYSA-N
• SMILES： N1=CC(C)=C(C(NC2=NC(C3=CC=C(OCCC)C=C3)=CS2)=O)N1C

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide

Introduction to 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide (CAS No. 1207038-92-3)

1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1207038-92-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide is characterized by a pyrazole core substituted with a carboxamide group, a thiazole ring, and two methyl groups at the 1 and 4 positions. The presence of a 4-propoxyphenyl moiety further enhances its complexity and potential for interactions with biological targets. This intricate arrangement of functional groups not only contributes to its distinct chemical profile but also opens up possibilities for diverse pharmacological applications.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those incorporating thiazole and pyrazole scaffolds. These scaffolds are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The compound 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide is no exception and has been studied for its potential role in several pharmacological contexts.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyrazole ring, in particular, is a well-documented pharmacophore that has been incorporated into numerous drugs due to its ability to interact with biological targets such as enzymes and receptors. The addition of the thiazole ring further expands its pharmacological profile by introducing additional sites for interaction. This combination of structural features makes 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide a promising candidate for further investigation.

The carboxamide group at the 5-position of the pyrazole ring is another key feature that contributes to the compound's potential bioactivity. Carboxamide groups are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity. Additionally, they can undergo various chemical transformations that may enhance their pharmacological properties. The presence of this group in 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide suggests that it may have the ability to interact with biological targets in multiple ways.

The 4-propoxyphenyl moiety adds another layer of complexity to the compound's structure. This aromatic group is known for its ability to influence metabolic stability and bioavailability, making it an important consideration in drug design. The propoxy substituent can also participate in hydrophobic interactions with biological targets, further enhancing the compound's potential for therapeutic activity. Together with the other functional groups present in 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide, this moiety contributes to its unique pharmacological profile.

Recent studies have begun to explore the biological activities of compounds similar to 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in inflammatory and infectious diseases. The thiazole and pyrazole scaffolds have been shown to interact with targets such as COX enzymes (cyclooxygenase), which are involved in pain and inflammation pathways.

In addition to their anti-inflammatory properties, these compounds have also been investigated for their antimicrobial and antiviral activities. The structural features of 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide, particularly the presence of the thiazole ring and propoxyphenyl moiety, make it a promising candidate for developing new antimicrobial agents. These findings are particularly relevant given the increasing prevalence of antibiotic-resistant pathogens.

The synthesis of 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic methods allow for the selective introduction of functional groups at specific positions within the molecule, enabling researchers to fine-tune its pharmacological properties.

The development of new synthetic routes has also facilitated the production of analogues of this compound with modified structures. By varying substituents such as the propoxyphenyl moiety or introducing different functional groups at strategic positions within the molecule, researchers can generate libraries of compounds with diverse biological activities. This approach allows for high-throughput screening and rapid identification of lead compounds for further development.

The pharmacokinetic properties of 1,4-dimethyl-N-[4-(4-propoxyphenyl)-1H-pyrazole}-5-carboxamide (CAS No. 1207038_92_3) are also an important consideration in drug development. Factors such as solubility, metabolic stability, and distribution play critical roles in determining whether a compound will be effective when administered orally or through other routes. Recent studies have focused on optimizing these properties through structural modifications. For instance, replacing certain functional groups with more metabolically stable analogues can enhance oral bioavailability. Additionally, modifications aimed at improving solubility can facilitate formulation into injectable or topical preparations.

CAS NO:1207038_92_3